Cas no 88811-58-9 (Phosphorane, [bis(diphenylphosphino)methylene]methyldiphenyl-)

Phosphorane, [bis(diphenylphosphino)methylene]methyldiphenyl- structure
88811-58-9 structure
Product Name:Phosphorane, [bis(diphenylphosphino)methylene]methyldiphenyl-
CAS No:88811-58-9
MF:C38H31P3
MW:580.574032068253
CID:621171
PubChem ID:14140993
Update Time:2025-04-19

Phosphorane, [bis(diphenylphosphino)methylene]methyldiphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorane, [bis(diphenylphosphino)methylene]methyldiphenyl-
    • 1,2-bis(diphenylphosphanyl)ethenyl-diphenylphosphane
    • 88811-58-9
    • (Ethene-1,1,2-triyl)tris(diphenylphosphane)
    • DTXSID50556441
    • Inchi: 1S/C38H31P3/c1-7-19-32(20-8-1)39(33-21-9-2-10-22-33)31-38(40(34-23-11-3-12-24-34)35-25-13-4-14-26-35)41(36-27-15-5-16-28-36)37-29-17-6-18-30-37/h1-31H
    • InChI Key: RBSBYBKLDJDXQD-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)/C(=C\P(C1C=CC=CC=1)C1C=CC=CC=1)/P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 580.16386198g/mol
  • Monoisotopic Mass: 580.16386198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 9
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 0Ų
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